Cas no 666735-10-0 (Isoquinoline, 6-methoxy-7-(2-pyridinyl)-)

Isoquinoline, 6-methoxy-7-(2-pyridinyl)- structure
666735-10-0 structure
Product name:Isoquinoline, 6-methoxy-7-(2-pyridinyl)-
CAS No:666735-10-0
MF:C15H12N2O
MW:236.26858
CID:1711331
PubChem ID:23078476

Isoquinoline, 6-methoxy-7-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 6-methoxy-7-(2-pyridinyl)-
    • 6-methoxy-7-pyridin-2-yl-isoquinoline
    • 6-Methoxy-7-(2-pyridinyl)isoquinoline
    • 666735-10-0
    • DB-415126
    • SCHEMBL3898528
    • OQLGQAXHAHRVRO-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H12N2O/c1-18-15-9-11-5-7-16-10-12(11)8-13(15)14-4-2-3-6-17-14/h2-10H,1H3
    • InChI Key: OQLGQAXHAHRVRO-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C2C=NC=CC2=C1)C3=CC=CC=N3

Computed Properties

  • Exact Mass: 236.09506
  • Monoisotopic Mass: 236.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 35.01

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